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Compound of Interest

Compound Name: Ethyl potassium malonate

Cat. No.: B8810480 Get Quote

Ethyl potassium malonate, also known as potassium monoethyl malonate or potassium 3-

ethoxy-3-oxopropanoate, is a pivotal reagent in organic synthesis and a valuable tool in

biochemical research.[1][2][3] As a white, crystalline solid, its utility stems from the unique

bifunctionality of possessing both an ester and a carboxylate salt within the same molecule.[1]

[4][5][6] This structure allows it to serve as a versatile precursor for the synthesis of more

complex molecules, including beta-ketoesters and other key intermediates for pharmaceuticals,

pesticides, and veterinary drugs.[1][4][6][7] Furthermore, its structural similarity to succinate

enables it to act as a competitive inhibitor of the enzyme succinate dehydrogenase, making it a

valuable compound for studying metabolic pathways.[2][3][5][7][8] This guide provides a

comprehensive overview of its core physical properties, synthesis protocols, and handling

considerations to empower researchers in leveraging this compound to its full potential.

Core Physical and Chemical Properties
The physical properties of ethyl potassium malonate are fundamental to its handling, storage,

and application in various reaction conditions. The data presented below has been

consolidated from various chemical suppliers and databases to provide a reliable reference.
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Property Value Source(s)

IUPAC Name
potassium 3-ethoxy-3-

oxopropanoate
[9]

CAS Number 6148-64-7 [4][5]

Molecular Formula C₅H₇KO₄ [2][5][9][10]

Molecular Weight 170.20 g/mol [2][5][9]

Appearance
White crystalline powder or

crystals
[4][5][6]

Melting Point
194-200 °C (with

decomposition)
[4][5][10][11][12]

Boiling Point
237.2 °C at 760 mmHg

(Predicted)
[4][5]

Solubility

Soluble in water. Slightly

soluble in methanol and

ethanol. Insoluble in ether.

[1][4][6][8]

pH
5.5 - 8.0 (50 g/L solution at

25°C)
[6][13][14]

Stability
Chemically stable under

normal conditions.
[1][10]

Key Characteristic Hygroscopic [5][6][8]

Detailed Analysis of Key Properties
Solubility Profile: The Role of Ionic Character
Ethyl potassium malonate's solubility is a direct consequence of its molecular structure. As a

potassium salt, it possesses significant ionic character, rendering it readily soluble in water.[1]

[5][8] It also shows some solubility in polar protic solvents like methanol and ethanol, though to

a lesser extent.[4][6] Conversely, it is insoluble in nonpolar solvents such as ether.[1] This

differential solubility is a critical feature exploited during its synthesis and purification, allowing
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for its precipitation from the reaction mixture and washing with ether to remove nonpolar

impurities.

Thermal Stability and Decomposition
The compound melts with decomposition at approximately 194-200 °C.[4][5][12] This is a

crucial parameter for researchers to consider when planning reactions, especially those

requiring heat. Exceeding this temperature will lead to the breakdown of the molecule,

preventing its desired reactivity.

Hygroscopicity and Storage: A Mandate for Dry
Conditions
A defining characteristic of ethyl potassium malonate is its hygroscopic nature, meaning it

readily absorbs moisture from the atmosphere.[5][6][8] This necessitates stringent storage

protocols. To maintain its integrity and reactivity, the compound must be stored in a tightly

sealed container in a cool, dry place, ideally under an inert atmosphere like nitrogen.[1][5][12]

[15] Failure to do so can lead to clumping and potential degradation. Furthermore, due to its

basic nature, it should be stored away from acidic volatile substances with which it can react.[1]

Experimental Protocol: Synthesis via Selective
Saponification
The most common and efficient synthesis of ethyl potassium malonate involves the selective

mono-saponification of diethyl malonate using potassium hydroxide. This procedure leverages

the stoichiometry of the reactants to favor the hydrolysis of only one of the two ester groups.

Causality: The use of a slight molar deficit or equimolar amount of potassium hydroxide relative

to diethyl malonate is the key to selectivity.[16] The reaction is typically performed in ethanol,

where the resulting potassium salt is sparingly soluble, especially upon cooling, allowing for its

isolation via precipitation.[1][12][16] Using an excess of the diethyl malonate starting material

can further ensure high product purity and minimize the formation of the undesired dipotassium

malonate.[17]

Step-by-Step Methodology
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Reactant Preparation: A solution of potassium hydroxide (KOH) (e.g., 0.624 mol) is prepared

in anhydrous ethanol (e.g., 400 mL).[6][12][16]

Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer, add

diethyl malonate (e.g., 0.625 mol) and anhydrous ethanol (e.g., 400 mL).[6][12][16]

Controlled Addition: Slowly add the ethanolic KOH solution dropwise to the stirring solution of

diethyl malonate at room temperature. A large amount of white precipitate will form.[1][16]

Reaction Time: Continue stirring the mixture vigorously. Some protocols call for stirring

overnight (e.g., 18 hours) to ensure the reaction goes to completion.[1][6][16]

Crystallization and Isolation: After the reaction period, the mixture can be heated to reflux

and then allowed to cool slowly to room temperature to improve crystallization.[6][16]

Filtration: The white precipitate (the product) is collected by vacuum filtration, for instance,

through a Büchner funnel.[1][16]

Washing and Drying: The collected solid is washed with a small amount of ether to remove

any unreacted diethyl malonate and other organic impurities.[18] The final product is then

dried (e.g., in a stream of air or under vacuum) to yield pure ethyl potassium malonate.[1]

[18]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis protocol described above.
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Caption: Workflow for the synthesis of ethyl potassium malonate.
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Application Pathway
This diagram shows the central role of ethyl potassium malonate as an intermediate in

producing other valuable chemical compounds.

Synthetic Applications
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Caption: Key synthetic applications of ethyl potassium malonate.

Applications in Drug Development and Research
Ethyl potassium malonate is not merely a synthetic building block; it is a compound with

direct and indirect applications in advanced research.

Precursor for Active Pharmaceutical Ingredients (APIs): Its primary role is as a key

intermediate. It is used to generate other malonates, such as (trimethylsilyl)ethyl malonate,

which can then be acylated to prepare a wide variety of β-ketoesters.[6][8] These structures

are common motifs in many pharmaceutical compounds. It also serves as an intermediate in

the synthesis of ethyl tert-butyl malonate and can react with aryl nitriles to yield β-amino

acrylates.[6][8]

Biochemical Probe: As a competitive inhibitor of succinate dehydrogenase (Complex II in the

electron transport chain), ethyl potassium malonate can be used in cellular and

mitochondrial studies to probe metabolic function.[2][3][5][8] It competes with the enzyme's
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natural substrate, succinate, thereby inhibiting its activity without undergoing a reaction itself.

[5]

Safety, Handling, and Storage
Proper handling is essential to ensure safety and maintain the quality of the reagent.

Hazards: Ethyl potassium malonate is classified as an irritant. It can cause irritation to the

eyes, respiratory system, and skin.[4][10]

Personal Protective Equipment (PPE): When handling the solid, appropriate PPE, including

gloves, safety glasses or goggles, and a dust mask (e.g., N95), should be worn to avoid

contact and inhalation.[10][19][20]

First Aid:

In case of eye contact: Immediately rinse with plenty of water for several minutes and seek

medical advice.[4][19]

In case of skin contact: Wash off with soap and plenty of water.[19][21]

If inhaled: Move the person into fresh air.[19][21]

Incompatibilities: It is incompatible with strong oxidizing agents.[8][10]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

moisture and incompatible substances.[1][5][15][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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